2-ethoxy-N-[2-(1-piperidinyl)ethyl]benzamide

• IUPAC Name: 2-ethoxy-N-(2-piperidin-1-ylethyl)benzamide
• InChI: InChI=1S/C16H24N2O2/c1-2-20-15-9-5-4-8-14(15)16(19)17-10-13-18-11-6-3-7-12-18/h4-5,8-9H,2-3,6-7,10-13H2,1H3,(H,17,19)
• InChI Key: UBTZAJONJIGLGH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NCCN2CCCCC2
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

2-ethoxy-N-[2-(1-piperidinyl)ethyl]benzamide, commonly known as EPEB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. EPEB is a small molecule that belongs to the class of benzamide derivatives and possesses a unique chemical structure that makes it an attractive candidate for drug development.

Mechanism of Action

EPEB binds to a specific site on the mGluR5 receptor, which is located outside the receptor's active site. This binding induces a conformational change in the receptor, leading to the activation of downstream signaling pathways. The activation of mGluR5 signaling has been shown to enhance synaptic plasticity, improve learning and memory, and reduce neuroinflammation.
Biochemical and Physiological Effects:
EPEB has been shown to have several biochemical and physiological effects, including the enhancement of synaptic plasticity, the improvement of cognitive function, and the reduction of neuroinflammation. EPEB has also been shown to have a neuroprotective effect, protecting neurons from oxidative stress and apoptosis.

Advantages and Limitations for Lab Experiments

EPEB has several advantages for lab experiments, including its high potency and selectivity for mGluR5, its ability to cross the blood-brain barrier, and its low toxicity. However, EPEB also has some limitations, including its limited solubility and stability in aqueous solutions, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for research on EPEB, including the development of more potent and selective mGluR5 modulators, the investigation of EPEB's therapeutic potential in other neurological disorders, and the elucidation of the molecular mechanisms underlying EPEB's effects on synaptic plasticity and cognitive function. Additionally, the optimization of EPEB's pharmacokinetic properties and the development of novel drug delivery systems could enhance its therapeutic efficacy and reduce its potential side effects.

Synthesis Methods

The synthesis of EPEB involves a multi-step process that requires the use of various reagents and solvents. The most common method for synthesizing EPEB involves the reaction of 2-ethoxybenzoic acid with piperidine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then reacted with 2-bromoethylamine hydrobromide to obtain the final product.

Scientific Research Applications

EPEB has been studied extensively for its potential therapeutic applications in various diseases such as Parkinson's disease, schizophrenia, and depression. EPEB is a potent and selective allosteric modulator of the metabotropic glutamate receptor 5 (mGluR5), which plays a crucial role in regulating synaptic transmission and plasticity in the central nervous system. EPEB has been shown to enhance mGluR5 signaling and improve cognitive function in animal models of cognitive impairment.